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Compound of Interest

Compound Name:
4-Chloro-3-hydroxypyridine-2-

carboxylic acid

CAS No.: 348635-39-2

Cat. No.: B2883352 Get Quote

Executive Summary & Core Directive
4-Chloro-3-hydroxypyridine-2-carboxylic acid (CAS: 348635-39-2) is a halogenated

heteroaromatic acid.[1][2] Unlike simple organic acids, the presence of the chlorine atom on the

pyridine ring mandates specific disposal protocols to prevent the formation of toxic combustion

byproducts (e.g., dioxins, hydrochloric acid) if incinerated improperly.[1]

Core Disposal Directive: This compound must be classified as Halogenated Organic Waste. It

must NEVER be disposed of down the drain or mixed with general non-halogenated organic

solvents. The only acceptable final disposal method is high-temperature incineration equipped

with an afterburner and scrubber.

Hazard Identification & Safety Profile
Before handling waste, operators must verify the chemical state and hazards.

Safety Data Summary
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Parameter Specification Critical Note

CAS Number 348635-39-2

Verify against label; often

confused with non-chlorinated

analogs.[1]

Physical State Solid (Off-white powder)
Dust generation is a primary

inhalation hazard.[1]

Acidity Acidic (Carboxylic acid group)
Incompatible with strong

oxidizers and bases.

Signal Word WARNING

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

PPE must protect mucosa and

respiratory tract.[3][4]

Required Personal Protective Equipment (PPE)[4][6]
Respiratory: N95 or P100 respirator if dust formation is likely.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for

concentrated solutions.[1]

Ocular: Chemical safety goggles (ANSI Z87.1).

Disposal Workflow & Decision Logic
The following decision tree illustrates the operational logic for segregating this specific chemical

waste.
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*Critical Protocol Note

Waste Generation:
4-Chloro-3-hydroxypyridine-2-carboxylic acid

Determine Physical State

Solid Waste
(Powder/Crystals)

Liquid Waste
(Mother Liquor/Solvent)

Container: High-Density Polyethylene (HDPE)
Label: 'Solid Halogenated Organic Waste' Check Solvent Composition

Final Disposal:
High-Temp Incineration

(w/ Scrubber & Afterburner)

Dissolved in Halogenated Solvent
(e.g., DCM, Chloroform)

Dissolved in Non-Halogenated Solvent
(e.g., Methanol, Ethyl Acetate)

Stream A: Halogenated Liquid Waste Stream B: Segregate as 'Halogenated'*
(Due to solute content)

Even if the solvent is non-halogenated,
the presence of the chlorinated solute

requires the entire mixture to be treated
as Halogenated Waste to prevent
corrosion of standard incinerators.

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Chloro-3-hydroxypyridine-2-carboxylic acid waste

streams.[1] Note the override rule for non-halogenated solvents containing the chlorinated

solute.
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Detailed Operational Procedures
Protocol A: Disposal of Solid Waste (Pure Compound)
Applicability: Expired reagents, spill cleanup residues, or excess solid product.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label.

Constituents: Write "4-Chloro-3-hydroxypyridine-2-carboxylic acid".

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Coding: If applicable, assign code D002 (Corrosive) if pH testing warrants, or general

Halogenated Organic codes (e.g., F001/F002 equivalents depending on regional

regulations).

Segregation: Store in the "Halogenated Solids" satellite accumulation area. Do not store with

strong oxidizers (e.g., nitric acid, permanganates) as this may induce exothermic

decomposition.[1]

Protocol B: Disposal of Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or wash solvents.

pH Adjustment (Optional but Recommended): If the solution is highly acidic (pH < 2),

neutralize carefully with dilute Sodium Bicarbonate (

) to pH 6–8 before bottling. This reduces the risk of container corrosion during storage.

Caution: Neutralization is exothermic. Perform in an ice bath.

Solvent Compatibility:

Scenario 1 (Halogenated Solvents): Pour directly into the "Halogenated Organic Waste"

carboy.
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Scenario 2 (Non-Halogenated Solvents): Even if dissolved in Methanol or Ethanol, the

presence of the chloro- group means this must go into the Halogenated Waste stream.

Standard non-halogenated incinerators may not be equipped to scrub the HCl gas

generated during combustion.

Documentation: Record the volume and approximate concentration on the waste log.

Protocol C: Empty Container Management
Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving

the residue (e.g., Methanol or Acetone).

Rinsate Disposal: Pour all rinsates into the Halogenated Liquid Waste container.

Defacing: Deface the original label and mark "Empty" or "Triple Rinsed".

Recycling/Trash: Once triple-rinsed, the glass bottle can typically be discarded in standard

glass trash or recycled, depending on facility rules.

Emergency Response: Spill Management
In the event of a spill, immediate action is required to prevent exposure and environmental

release.

1. Alert & Isolate
Evacuate immediate area

2. Don PPE
(Goggles, Nitrile Gloves, N95)

3. Containment
Cover with damp absorbent pads

(Avoids dust generation)

4. Cleanup
Sweep/Scoop into hazardous waste bag

5. Decontamination
Wipe surface with soap & water

6. Report
Notify EHS Officer

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.[1] Emphasis is placed on dampening the solid

to prevent inhalation of dust.

Regulatory Compliance & Waste Codes
Compliance relies on accurate waste characterization.[5] While specific codes vary by

jurisdiction (e.g., RCRA in US vs. EWC in EU), the following classifications generally apply.
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Regulatory Body Classification
Waste Code
(Typical)

Rationale

US EPA (RCRA) Hazardous Waste
D002 (if pH < 2) or

General Halogenated

Not explicitly P or U

listed, but exhibits

characteristics of

toxicity/corrosivity.[1]

EU (EWC) Hazardous 07 05 13*

Solid wastes

containing hazardous

substances from the

manufacture of

pharmaceuticals.

DOT (Transport)
Not Regulated / Class

9
N/A

Often not regulated as

dangerous goods for

transport unless in

bulk, but treat as

Class 9 for safety.

Expert Insight:

Why Incineration? The chlorine atom in 4-Chloro-3-hydroxypyridine-2-carboxylic acid will

form Hydrogen Chloride (HCl) gas upon combustion.[1] Standard incinerators (operating at

~800°C) may release this acid rain precursor. Specialized halogenated waste incinerators

operate at higher temperatures (>1100°C) with alkaline scrubbers to neutralize the HCl.

References
US EPA. (2023). 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes. Retrieved from

[Link][5][6]

Texas Commission on Environmental Quality. (2019). Guidelines for the Classification and

Coding of Industrial and Hazardous Wastes. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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